Cas no 58230-48-1 (Butanoic acid, 2-(bromomethyl)-2-methyl-)

• Product Name: Butanoic acid, 2-(bromomethyl)-2-methyl-
• CAS No: 58230-48-1
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• CID: 342805
• PubChem ID: 22558184
• Update Time: 2025-04-19

Butanoic acid, 2-(bromomethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(bromomethyl)-2-methyl-
• 2-(bromomethyl)-2-methylbutanoic acid
• 58230-48-1
• DTXSID70626433
• SCHEMBL1463173

• Inchi： 1S/C6H11BrO2/c1-3-6(2,4-7)5(8)9/h3-4H2,1-2H3,(H,8,9)
• InChI Key： DJBZYDYLSLDQRW-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)O)(C)CC

Computed Properties

• Exact Mass: 193.99423
• Monoisotopic Mass: 193.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3